Cas no 2228369-20-6 (methyl 5-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)-2-hydroxybenzoate)

• Product Name: methyl 5-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)-2-hydroxybenzoate
• CAS No: 2228369-20-6
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 5808467
• PubChem ID: 165620444
• Update Time: 2025-05-25

methyl 5-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)-2-hydroxybenzoate
• methyl 5-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)-2-hydroxybenzoate
• 2228369-20-6
• EN300-1891613

• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(20)17-11(8-16)9-5-6-12(18)10(7-9)13(19)21-4/h5-7,11,18H,8,16H2,1-4H3,(H,17,20)
• InChI Key： NHKHUDDWKSPPRM-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC(=C(C(=O)OC)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.15287181g/mol
• Monoisotopic Mass: 310.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 111Ų

Additional information on methyl 5-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)-2-hydroxybenzoate

Comprehensive Overview of Methyl 5-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)-2-hydroxybenzoate (CAS No. 2228369-20-6)

Methyl 5-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)-2-hydroxybenzoate (CAS No. 2228369-20-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a hydroxybenzoate core with tert-butoxycarbonyl (Boc) and aminoethyl functional groups, has garnered significant attention due to its potential applications in drug discovery and peptide chemistry. Researchers often explore its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The structural complexity of methyl 5-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)-2-hydroxybenzoate makes it a valuable intermediate in medicinal chemistry. Its Boc-protected amine group ensures stability during synthetic processes, while the hydroxybenzoate moiety offers versatility for further derivatization. Recent studies highlight its relevance in targeting inflammatory pathways and metabolic disorders, aligning with the growing demand for novel therapeutic agents. The compound’s CAS No. 2228369-20-6 is frequently searched in academic and industrial databases, reflecting its importance in high-value chemical synthesis.

In the context of green chemistry, methyl 5-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)-2-hydroxybenzoate is also investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing its production using catalytic processes to minimize waste and energy consumption, addressing the pharmaceutical industry’s push toward eco-friendly manufacturing. This aligns with trending searches on “green synthesis of Boc-protected compounds” and “biodegradable intermediates.”

Another area of interest is the compound’s potential in prodrug design. Its ester and hydroxyl functionalities allow for controlled release mechanisms, a hot topic in drug delivery systems. Queries like “Boc-protected amino acid derivatives in prodrugs” and “hydroxybenzoate-based drug carriers” underscore its relevance. Furthermore, its CAS No. 2228369-20-6 is often cross-referenced in patents related to targeted therapies and personalized medicine.

From an analytical perspective, methyl 5-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)-2-hydroxybenzoate is characterized using advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for its application in high-throughput screening. Searches for “analytical validation of Boc-aminoethyl derivatives” and “quality control in peptide intermediates” frequently cite this compound.

In summary, methyl 5-(2-amino-1-{(tert-butoxy)carbonylamino}ethyl)-2-hydroxybenzoate (CAS No. 2228369-20-6) represents a multifaceted tool in modern chemistry. Its applications span drug development, sustainable synthesis, and advanced material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound remains a cornerstone in the quest for innovative and efficient chemical solutions.